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Cat. No.: B15559751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of L-homoarginine vinyl

sulfone (LHVS) as a powerful tool compound for the investigation of cathepsins. This document

details its mechanism of action, specificity, and applications in research, complete with

experimental protocols and quantitative data to support laboratory use.

Introduction to LHVS and Cathepsins
Cathepsins are a family of proteases, primarily located in lysosomes, that play crucial roles in

protein degradation and turnover.[1][2] This family includes several classes of enzymes, with

cysteine cathepsins (e.g., B, K, L, and S) being some of the most extensively studied due to

their involvement in a wide range of physiological and pathological processes, including

immune responses, bone remodeling, and cancer progression.[3][4][5] The dysregulation of

cathepsin activity is implicated in numerous diseases, making them attractive targets for

therapeutic intervention and key subjects of basic research.

LHVS (morpholinurea-leucine-homophenylalanine-vinyl sulfone-phenyl) is a potent,

irreversible, and cell-permeable inhibitor of cysteine cathepsins. Its vinyl sulfone moiety acts as

a Michael acceptor, forming a covalent bond with the active site cysteine residue of these

proteases, leading to their inactivation.[1] While it is a broad-spectrum inhibitor of this class of

enzymes, its varying potency against different cathepsins allows for its use as a tool for

dissecting their individual contributions to biological processes.[2]
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Mechanism of Action
The inhibitory activity of LHVS is conferred by its vinyl sulfone warhead. This electrophilic

group is susceptible to nucleophilic attack by the thiolate anion of the active site cysteine

residue present in all cysteine cathepsins. This reaction proceeds via a Michael addition,

resulting in the formation of a stable, covalent thioether bond between the inhibitor and the

enzyme. This irreversible inhibition makes LHVS a valuable tool for activity-based protein

profiling (ABPP), a technique used to label and identify active enzymes in complex biological

samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. pubs.acs.org [pubs.acs.org]

3. LHVS ≥98% (HPLC) | 170111-28-1 [sigmaaldrich.com]

4. pubs.acs.org [pubs.acs.org]

5. Novel peptidyl aryl vinyl sulfones as highly potent and selective inhibitors of cathepsins L
and B - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [LHVS: A Technical Guide for the Study of Cathepsins].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559751#lhvs-as-a-tool-compound-for-studying-
cathepsins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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